Cas no 1335-87-1 (hexachloronaphthalene)

hexachloronaphthalene structure
hexachloronaphthalene structure
Product Name:hexachloronaphthalene
CAS No:1335-87-1
MF:C10H2Cl6
MW:334.840877056122
CID:899666
PubChem ID:108177
Update Time:2025-04-19

hexachloronaphthalene Chemical and Physical Properties

Names and Identifiers

    • hexachloronaphthalene
    • 1,2,3,4,5,6-hexachloronaphthalene
    • Halowax 1014
    • Naphthalene,1,2,3,4,5,6-hexachloro
    • hexachlornaftalen
    • hexachloro-naphthalen
    • Inchi: 1S/C10H2Cl6/c11-4-2-1-3-5(7(4)13)8(14)10(16)9(15)6(3)12/h1-2H
    • InChI Key: CTLMCQOGOWNFHA-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=C2C=CC(=C(C2=1)Cl)Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 331.82900
  • Monoisotopic Mass: 331.828766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.7800
  • Melting Point: 127.75°C
  • Boiling Point: 421°C (rough estimate)
  • Refractive Index: 1.5691 (estimate)
  • PSA: 0.00000
  • LogP: 6.76020
  • Solubility: Not determined

hexachloronaphthalene Production Method

Production Method 1

Reaction Conditions
1.1R:CuCl2, 20 min, rt-80°C
Reference
Solvent-free mechanochemical chlorination of hydrocarbons with CuCl2
By Visnovsky, Jozef et al, Tetrahedron Letters, 2013, 54(52), 7180-7182

hexachloronaphthalene Preparation Products

hexachloronaphthalene Related Literature

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